Cas no 2228413-45-2 (2-azido-2-{bicyclo2.2.1hept-5-en-2-yl}ethan-1-ol)

• Product Name: 2-azido-2-{bicyclo2.2.1hept-5-en-2-yl}ethan-1-ol
• CAS No: 2228413-45-2
• MF: C₉H₁₃N₃O
• MW: 179.219021558762
• CID: 6196134
• PubChem ID: 165681354
• Update Time: 2025-06-15

2-azido-2-{bicyclo2.2.1hept-5-en-2-yl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-azido-2-{bicyclo2.2.1hept-5-en-2-yl}ethan-1-ol
• 2228413-45-2
• EN300-1825490
• 2-azido-2-{bicyclo[2.2.1]hept-5-en-2-yl}ethan-1-ol

• Inchi： 1S/C9H13N3O/c10-12-11-9(5-13)8-4-6-1-2-7(8)3-6/h1-2,6-9,13H,3-5H2
• InChI Key： JYZHKNNGRABJDW-UHFFFAOYSA-N
• SMILES： OCC(C1CC2C=CC1C2)N=[N+]=[N-]

Computed Properties

• Exact Mass: 179.105862047g/mol
• Monoisotopic Mass: 179.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 34.6Ų

Additional information on 2-azido-2-{bicyclo2.2.1hept-5-en-2-yl}ethan-1-ol

Introduction to 2-azido-2-{bicyclo[2.2.1]hept-5-en-2-yl}ethan-1-ol (CAS No: 2228413-45-2)

2-azido-2-{bicyclo[2.2.1]hept-5-en-2-yl}ethan-1-ol (CAS No: 2228413-45-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology due to its unique structural features and potential applications. This compound belongs to the class of azido-substituted heterocyclic ethers, which are known for their versatile reactivity and utility in synthetic transformations. The presence of both an azido group and a bicyclo[2.2.1]heptene moiety makes this molecule a promising candidate for further exploration in drug discovery and material science.

The bicyclo[2.2.1]heptene scaffold is particularly interesting because it introduces a rigid, cyclic structure with a strained double bond, which can influence the electronic properties and biological activity of the molecule. In contrast, the azido group (-N₃) is a well-known functional handle that can undergo various chemical transformations, including nucleophilic substitution, cycloaddition reactions, and ring-opening processes. These properties make 2-azido-2-{bicyclo[2.2.1]hept-5-en-2-yl}ethan-1-ol a valuable intermediate in the synthesis of more complex molecules.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The structural motif of bicyclo[2.2.1]heptene has been found to be present in several bioactive natural products and drug candidates, suggesting its potential role in modulating biological pathways. For instance, derivatives of this scaffold have shown promise in inhibiting enzymes involved in inflammation and cancer metabolism. The incorporation of an azido group into such structures can enhance their reactivity, allowing for further functionalization and optimization.

The chemical reactivity of azido compounds is well-documented, with numerous studies demonstrating their utility in constructing complex molecular architectures through transition-metal-catalyzed reactions or photolytic processes. In particular, the photochemical decomposition of azides has been exploited to generate highly reactive intermediates such as nitrenes or carbenes, which can participate in diverse cycloaddition reactions. This property makes CAS No 2228413-45-2 a compelling candidate for exploring new synthetic methodologies and developing innovative drug candidates.

In the context of drug discovery, the ability to introduce specific functional groups into a molecular framework is crucial for achieving desired pharmacological properties. The combination of a rigid bicyclo[2.2.1]heptene core and an easily modifiable azido group provides a versatile platform for designing molecules with tailored biological activities. For example, recent studies have demonstrated that azido-substituted heterocycles can exhibit potent activity against bacterial pathogens by inhibiting essential metabolic pathways or disrupting cell wall integrity.

The synthesis of CAS No 2228413-45-2 involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps typically include the formation of the bicyclo[2.2.1]heptene ring system followed by selective introduction of the azido group at the appropriate position on the molecule. Advances in catalytic systems and green chemistry principles have enabled more efficient synthetic routes, reducing waste and improving scalability.

From a computational chemistry perspective, understanding the electronic structure and reactivity of CAS No 2228413-45-2 has been facilitated by modern computational methods such as density functional theory (DFT) and molecular dynamics simulations. These techniques allow researchers to predict reaction outcomes, optimize synthetic pathways, and design molecules with enhanced binding affinity to biological targets. Such computational studies are essential for guiding experimental efforts and accelerating the discovery process.

The potential applications of CAS No 2228413-45-2 extend beyond pharmaceuticals into other areas such as materials science and agrochemicals. For instance, azido-functionalized heterocycles have been explored as precursors for synthesizing polymers with unique mechanical or optical properties. Additionally, these compounds can serve as building blocks for developing novel pesticides or herbicides by targeting specific enzymes or receptors in plants or pests.

In conclusion, CAS No 2228413-45-2, or 2-Azido- bicyclo[ [ ] hept-5-en- ] ethan- 1- ]ol, represents a fascinating compound with broad utility across multiple scientific disciplines. Its unique structural features and reactivity profile make it an attractive scaffold for further exploration in drug discovery, materials science, and chemical synthesis.